molecular formula C20H26N4O2 B2632876 1-cyclohexyl-3-(2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)ethyl)urea CAS No. 1021250-35-0

1-cyclohexyl-3-(2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)ethyl)urea

Cat. No. B2632876
CAS RN: 1021250-35-0
M. Wt: 354.454
InChI Key: OCLUXTQGFUGPRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-cyclohexyl-3-(2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)ethyl)urea is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is known to exhibit various biochemical and physiological effects that make it a promising candidate for drug development.

Scientific Research Applications

Corrosion Inhibition

Urea derivatives, such as 1,3,5-triazinyl urea derivatives, have been studied for their corrosion inhibition performance. These compounds, including specific derivatives like 1-(4-cyclohexyl amino)-6-(3,4-dimethoxy phenyl ethyl amino)-1,3,5-triazin-2-yl)-3-p-tolyurea, have shown effective corrosion inhibition properties for mild steel in acidic solutions. Their efficacy is attributed to the adsorption of these molecules on the metal surface, forming a protective layer that mitigates corrosion (B. Mistry, N. Patel, Mayank J. Patel, & S. Jauhari, 2011) Research on Chemical Intermediates.

Synthesis and Evaluation of Antioxidant Activity

Another field of interest involves the synthesis and evaluation of urea derivatives for antioxidant activities. Compounds synthesized through specific reactions, including the use of urea, benzaldehyde, and ethyl acetoacetate, have been characterized and screened for their antioxidant properties, demonstrating the potential of urea derivatives in contributing to the search for new antioxidant agents (S. George, R. Sabitha, P. M. Kumar, & T. Ravi, 2010) international journal of chemical sciences.

Antibacterial and Anticancer Applications

The research also extends into the antibacterial and anticancer applications of urea derivatives. Novel heterocyclic compounds containing a sulfonamido moiety, synthesized from reactions involving urea, have been evaluated for their antibacterial properties. Some of these compounds have demonstrated significant antibacterial activities, suggesting their potential as therapeutic agents (M. E. Azab, M. Youssef, & E. A. El-Bordany, 2013) Molecules.

Moreover, urea derivatives have been synthesized and tested for their anticancer activities, with some compounds showing promising results against various cancer cell lines. This highlights the potential of such compounds in anticancer drug development (Safaa I. Elewa, A. Abdelhamid, A. Hamed, & E. Mansour, 2021) Synthetic Communications.

properties

IUPAC Name

1-cyclohexyl-3-[2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]ethyl]urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H26N4O2/c1-15-7-9-16(10-8-15)18-11-12-19(25)24(23-18)14-13-21-20(26)22-17-5-3-2-4-6-17/h7-12,17H,2-6,13-14H2,1H3,(H2,21,22,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OCLUXTQGFUGPRH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)NC3CCCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H26N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

354.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-cyclohexyl-3-(2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)ethyl)urea

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.